1-(2-chloro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine

• IUPAC Name: 1-(benzenesulfonyl)-4-(2-chloro-4-nitrophenyl)piperazine
• InChI: InChI=1S/C16H16ClN3O4S/c17-15-12-13(20(21)22)6-7-16(15)18-8-10-19(11-9-18)25(23,24)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key: RPUGIHOVUDERLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H16ClN3O4S
• Molecular Weight: 381.8 g/mol

Description

1-(2-chloro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine, also known as CNS-5161, is a chemical compound that has been studied for its potential use as a pharmaceutical drug. It belongs to the class of piperazine derivatives and has been shown to have various biological effects.

Scientific Research Applications

Anticancer Activities

1-(2-chloro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine exhibits promising anticancer properties. For instance, a study conducted by Demirağ et al. (2022) revealed that this compound demonstrates significant binding affinity to DNA, which is a crucial target in cancer treatment. The study used conformational analysis and docking simulations to evaluate the interaction between the compound and DNA, finding binding affinities of -7.5 and -7.4 kcal/mol. These results suggest potential strong anti-tumor effects (Demirağ et al., 2022).

Antibacterial Activities

Research has also explored the antibacterial applications of derivatives of 1-(2-chloro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine. A study by Wu Qi (2014) synthesized novel derivatives of this compound and tested their antibacterial activities. The results indicated that some derivatives showed better antibacterial activities, highlighting the potential of these compounds in treating bacterial infections (Wu Qi, 2014).

Antimalarial Potential

Another significant area of research is the potential use of piperazine derivatives, similar to 1-(2-chloro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine, as antimalarial agents. Cunico et al. (2009) investigated the structures of certain piperazine derivatives and found that some exhibited antimalarial activity. This research suggests that modifications of the piperazine core, like in 1-(2-chloro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine, could lead to effective antimalarial drugs (Cunico et al., 2009).

Interaction with DNA

Further research has been conducted on how similar piperazine compounds interact with DNA. ZIA-UR-REHMAN et al. (2009) studied diorganotin(IV) complexes containing a piperazine compound and assessed their interaction with DNA through electrochemical methods. These studies contribute to understanding how piperazine derivatives, like 1-(2-chloro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine, might interact with biological molecules (ZIA-UR-REHMAN et al., 2009).